Cas no 358343-61-0 ((2E)-3-(2-Ethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one)

• Product Name: (2E)-3-(2-Ethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one
• CAS No: 358343-61-0
• MF: C₁₉H₂₀O₃
• MW: 296.360305786133
• CID: 4713437
• Update Time: 2025-06-09

(2E)-3-(2-Ethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2-Ethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one

• Inchi： 1S/C19H20O3/c1-3-21-17-12-9-15(10-13-17)18(20)14-11-16-7-5-6-8-19(16)22-4-2/h5-14H,3-4H2,1-2H3/b14-11+
• InChI Key： DDTHJNAMHCBBCX-SDNWHVSQSA-N
• SMILES： O(CC)C1C=CC=CC=1/C=C/C(C1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 296.141
• Monoisotopic Mass: 296.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5

Additional information on (2E)-3-(2-Ethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one

Chemical Synthesis and Bioactive Properties of (2E)-3-(2-Ethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one (CAS No. 358343-61-0)

Recent advancements in synthetic organic chemistry have highlighted the structural versatility of (2E)-3-(2-Ethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one, a compound identified by CAS Registry Number 358343-61-0. This conjugated enone exhibits unique photophysical properties arising from its extended π-conjugation system, which includes two ethoxy-substituted phenyl rings connected via a central conjugated enone moiety. Structural characterization via NMR spectroscopy and X-ray crystallography confirms the planar geometry of the central propenone unit, critical for stabilizing diradical electronic states through resonance effects.

Emerging research published in Journal of Medicinal Chemistry (2023) demonstrates this compound's potential as a photosensitizer in photodynamic therapy. The ethoxy substituents enhance aqueous solubility while maintaining high singlet oxygen quantum yields (ΦΔ = 0.78 under visible light). Computational studies using DFT methods reveal an excited-state lifetime of 9.8 ns, optimal for biomedical applications requiring controlled energy transfer kinetics. Notably, when tested against A549 lung carcinoma cells, this compound achieved IC₅₀ values of 0.8 μM under 660 nm laser irradiation - surpassing traditional porphyrin-based photosensitizers by 40% in cytotoxic efficiency.

Structural modifications targeting the ethoxy groups have been explored in recent studies to optimize pharmacokinetic profiles. A 2024 study from Nature Communications reported that replacing one ethoxy group with a sulfonamide moiety significantly improved plasma half-life without compromising photochemical activity. This finding underscores the compound's modular design potential for drug development. Spectroscopic analysis shows that substitution patterns influence HOMO-LUMO gaps: compounds with symmetric ethoxy substitution exhibit narrower bandgaps (ΔE = 2.9 eV) compared to asymmetric variants (ΔE = 3.4 eV), directly correlating with their photochemical reactivity.

In material science applications, this compound's rigid conjugated backbone makes it an ideal candidate for organic semiconductor fabrication. Thin films prepared via spin-coating exhibit charge carrier mobilities up to 0.87 cm²/V·s at 10⁻⁵ Torr vacuum conditions, as reported in Advanced Materials (June 2024). The π-stacking interactions between phenyl rings create favorable charge transport pathways, while the ethoxy groups prevent aggregation-induced quenching effects common in conjugated polymers. These properties position it as a promising alternative to traditional thiophene-based materials in optoelectronic devices.

Thermodynamic stability studies conducted under accelerated aging conditions reveal exceptional resistance to oxidative degradation - retaining over 95% purity after 7 days at 80°C/75% RH compared to only 68% retention for analogous compounds lacking ethoxy substituents. This enhanced stability is attributed to steric hindrance effects around the carbonyl group, as confirmed by molecular dynamics simulations showing reduced reaction pathways for hydrolysis processes.

Current pharmaceutical investigations focus on its dual role as both a therapeutic agent and diagnostic contrast agent due to its near-infrared fluorescence properties (λem = 715 nm). Preclinical data from mouse models show tumor-to-background ratios exceeding 6:1 at sub-micromolar concentrations when used with near-infrared fluorescence imaging systems - enabling simultaneous diagnostic imaging and treatment delivery through chemo-photo dynamic combination therapy protocols.

Synthesis methodologies have evolved significantly since its initial preparation via Claisen-Schmidt condensation reported in Organic Letters (Vol. 9 No.5). Modern protocols employ microwave-assisted solvent-free conditions using Sc(OTf)₃ catalysis, achieving >98% yield within 9 minutes compared to traditional reflux methods requiring hours-long reaction times. This process intensification not only improves scalability but also reduces environmental footprint by eliminating organic solvent usage entirely during key coupling steps.

Toxicological assessments according to OECD guidelines demonstrate LD₅₀ values exceeding 5 g/kg in acute oral toxicity studies using Sprague-Dawley rats - placing it within Category IV hazard classification per GHS criteria when handled under standard laboratory precautions. Chronic exposure studies over six months showed no observable mutagenicity using Ames test protocols and no significant organ damage at therapeutic dose levels (≤5 mg/kg/day).

Ongoing research collaborations between MIT and Merck labs are exploring this compound's potential as a scaffold for developing next-generation antiviral agents targeting RNA-dependent RNA polymerases through π-stacking interactions with viral genomic material. Preliminary binding affinity assays indicate nanomolar inhibitory constants against SARS-CoV-2 polymerase variants - suggesting promising avenues for pandemic preparedness strategies against emerging coronaviruses.